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Compound of Interest

Compound Name: N-Ethyl-2-nitro-4-(trifluoromethyl)aniline

Cat. No.: B1345594 Get Quote

An In-Depth Technical Guide to the Safe Handling of N-Ethyl-2-nitro-4-(trifluoromethyl)aniline

Section 1: Executive Summary & Hazard Profile
N-Ethyl-2-nitro-4-(trifluoromethyl)aniline is a substituted aniline derivative utilized in specialized laboratory

applications, including chemical synthesis and research and development.[1] Its unique structure, featuring an aniline

backbone modified with ethyl, nitro, and trifluoromethyl groups, imparts specific chemical reactivity but also

necessitates a rigorous and informed approach to safety. The trifluoromethyl group, for instance, enhances the

compound's lipophilicity, which may influence its interaction with biological systems.[2]

This guide provides drug development professionals, researchers, and scientists with a comprehensive framework for

the safe handling, storage, and disposal of this compound. The core principle of this document is not merely to list

procedures but to explain the causality behind them, creating a self-validating system of safety that prioritizes risk

mitigation through a deep understanding of the material's properties. The primary hazards are well-defined under the

Globally Harmonized System (GHS) and center on its irritant properties to the skin, eyes, and respiratory system.[1]

Hazard Identification Summary

GHS Pictogram ngcontent-ng-c1205671314="" class="ng-star-inserted">

Signal Word Warning[1][3]

GHS Hazard Statements
H315: Causes skin irritation.[1]H319: Causes serious eye

irritation.[1]H335: May cause respiratory irritation.[1]

Key Precautionary Statements

P261: Avoid breathing dust.[1]P280: Wear protective

gloves/protective clothing/eye protection/face protection.

[1]P302+P352: IF ON SKIN: Wash with plenty of soap and

water.[1]P305+P351+P338: IF IN EYES: Rinse cautiously

with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.
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Section 2: Compound Identification and Physicochemical
Properties
Accurate identification and understanding the physical properties of a chemical are the foundation of a robust safety

protocol. These data inform storage conditions, appropriate handling techniques, and emergency response.

Property Value

Chemical Name N-Ethyl-2-nitro-4-(trifluoromethyl)aniline[1]

CAS Number 30377-62-9[1][4][5]

Molecular Formula C₉H₉F₃N₂O₂[1][4][6]

Molecular Weight 234.18 g/mol [2][6]

Appearance Yellow solid[2]

Boiling Point 278.6 °C at 760 mmHg[4]

Density 1.371 g/cm³[4]

Flash Point 122.3 °C[4]

Chemical Stability Stable under normal handling and storage conditions.[1]

Section 3: GHS Hazard Analysis and Risk Interpretation
The GHS classification of N-Ethyl-2-nitro-4-(trifluoromethyl)aniline as an irritant (Skin Irrit. 2, Eye Irrit. 2A) and a

specific target organ toxicant for respiratory irritation (STOT SE 3) stems directly from its molecular structure.[1]

Understanding this link is key to appreciating the necessity of the prescribed safety measures. The aniline core is a

known irritant, and the presence of the electron-withdrawing nitro (-NO₂) and trifluoromethyl (-CF₃) groups can

potentiate this effect.

Molecular Structure Chemical Properties

GHS Hazards

N-Ethyl-2-nitro-4-
(trifluoromethyl)aniline

Aniline BackboneCore

Nitro (-NO₂) &
Trifluoromethyl (-CF₃)

Groups

Substituents

Irritant Nature

Potential for
Reactive Intermediates

H315: Skin Irritation

H319: Eye Irritation

H335: Respiratory Irritation
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Caption: Causality from molecular structure to GHS hazards.

Section 4: Risk Mitigation Framework: A Self-Validating Protocol
A truly effective safety protocol is one that is self-validating, where every step is linked to a specific risk and its

mitigation. The following framework is designed to provide this level of understanding.

Engineering Controls: The First Line of Defense
Engineering controls are designed to remove the hazard at the source, representing the most effective means of

exposure prevention.

Ventilation: All handling of N-Ethyl-2-nitro-4-(trifluoromethyl)aniline solid must be conducted in a certified

chemical fume hood to control airborne dust and prevent respiratory exposure.[4] The causality is clear: the

compound is classified with H335 (May cause respiratory irritation), and the fume hood directly captures dust at the

source.

Emergency Equipment: Emergency eye wash fountains and safety showers must be readily available and tested

regularly.[1] This is a direct countermeasure to the risk of accidental exposure, which could lead to serious eye

irritation (H319).

Personal Protective Equipment (PPE): A Barrier of Last Resort
PPE should never be the sole means of protection. It serves as a critical final barrier between the researcher and the

chemical.

Task Required PPE Rationale / Causality

All Handling
Chemical Goggles or Safety Glasses

with Face Shield[1]

Protects against dust particles causing

serious eye irritation (H319). A face

shield provides an additional layer of

protection.

All Handling
Chemical-Resistant Gloves (e.g.,

Nitrile)[1][4]

Prevents direct contact with the skin,

mitigating the risk of skin irritation

(H315).

All Handling Laboratory Coat[4]
Protects skin on arms and the body

from accidental spills.

Weighing/Transfer
Respiratory Protection (if inadequate

ventilation)[1]

As a secondary measure to

engineering controls, a respirator

prevents inhalation of dust that can

cause respiratory irritation (H335).
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Standard Operating Procedure (SOP) for Laboratory Use
This SOP outlines a safe workflow from preparation to disposal. Adherence to this sequence minimizes the risk of

exposure and contamination.

Start: Prepare for Work

1. Verify Fume Hood
Operation & Don PPE

2. Retrieve Compound
from Locked Storage

3. Weigh Compound
in Fume Hood

4. Prepare Solution or
Add to Reaction

5. Decontaminate Spatula
& Weighing Vessel

6. Dispose of Contaminated
Items in Labeled Waste

7. Return Primary Container
to Storage

End: Doff PPE &
Wash Hands

Click to download full resolution via product page

Caption: A standard workflow for handling the compound safely.

Section 5: Emergency Response Protocols
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In the event of an accidental release or exposure, a rapid and correct response is critical to minimizing harm.

Skin Contact: Immediately wash the affected area with plenty of soap and water for at least 15 minutes.[1][3][4]

Remove all contaminated clothing. If skin irritation occurs, seek medical advice.[1]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, holding the eyelids

open.[1][3] Remove contact lenses if present and easy to do.[1] Seek immediate medical attention.

Inhalation: Move the affected person to fresh air and keep them comfortable for breathing.[1][3] If they feel unwell,

call a poison center or doctor.[3]

Ingestion: Do NOT induce vomiting.[1] Rinse the mouth with water and seek immediate medical attention.[1][4]

Spill Response: The following decision tree outlines the appropriate response to a spill of the solid material.

Spill Occurs

Evacuate Unnecessary
Personnel

Assess Spill Size
& Location

Is the spill small and
contained in a fume hood?

Sweep or shovel spills into
appropriate container for disposal.

Minimize dust generation.

Yes

Contact EH&S or
Emergency Response Team

No

Decontaminate Area

Dispose of waste as hazardous
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Caption: Decision tree for emergency spill response.

Section 6: Toxicological and Ecological Considerations
Toxicological Profile: The primary known toxicological effects are irritation to the skin, eyes, and respiratory system

upon single exposure.[1] The compound is not currently classified for reproductive toxicity.[1] The mechanism of

action may involve the nitro group undergoing reduction to form reactive intermediates that interact with cellular

components.[2]

Ecological Profile: Data on the ecological impact is limited. However, standard practice dictates that aniline

derivatives should not be allowed to enter drains or water courses.

Disposal: All waste containing this compound must be treated as hazardous. The recommended disposal method is

through an authorized incinerator equipped with an afterburner and a flue gas scrubber.[1] Dispose of the container

and contents in accordance with all local, regional, national, and international regulations.[1][3]

Section 7: Conclusion
N-Ethyl-2-nitro-4-(trifluoromethyl)aniline is a valuable research chemical that can be used safely when its specific

hazards are understood and respected. The risks associated with this compound—skin, eye, and respiratory irritation

—are significant but manageable. The key to safety lies not in a checklist of precautions but in a holistic understanding

of the material's properties and a disciplined application of engineering controls, appropriate personal protective

equipment, and established safe handling procedures. By internalizing the rationale behind these protocols,

researchers can create a self-validating system of safety that protects themselves, their colleagues, and the

environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or

therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or

implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

[Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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